Cas no 21943-15-7 (3,5-dibromopyrazin-2-ol)

• Product Name: 3,5-dibromopyrazin-2-ol
• CAS No: 21943-15-7
• MF: C₄H₂Br₂N₂O
• MW: 253.879478931427
• MDL: MFCD07371406
• CID: 51925
• PubChem ID: 329762887
• Update Time: 2025-11-07

3,5-dibromopyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-hydroxypyrazine
• 3,5-BROMOPYRAZIN-2-OL
• 3,5-dibromo-1H-pyrazin-2-one
• 3,5-Dibromo-2-pyrazinone
• 3,5-DIBROMOPYRAZIN-2(1H)-ONE
• 3,5-Dibrom-2-hydroxy-pyrazin
• 3,5-Dibromopyrazin-2-ol
• 3,5-Dibromo-pyrazin-2-ol
• Pyrazinol,3,5-dibromo- (8CI)
• CS-W003394
• FT-0600075
• EN300-6486258
• FD9128
• 21943-15-7
• PS-5655
• SCHEMBL376389
• 3,5-dibromo-2-hydroxylpyrazine
• AKOS016015485
• SY017456
• 3,5-dibromo-1,2-dihydropyrazin-2-one
• Q-103295
• AKOS005257123
• NHVGHXUOFWEOSN-UHFFFAOYSA-N
• 2(1H)-Pyrazinone, 3,5-dibromo-
• DTXSID80587728
• 3,5-Dibromo-2-hydroxypyrazine, 97%
• A4700
• 3,5-dibromo-pyrazin-2-one
• MFCD07371406
• AM20070328
• AC-5185
• BCP23373
• 3,5-dibromo-2(1H)-Pyrazinone
• STL554970
• BBL101174
• DB-006293
• 3,5-dibromopyrazin-2-ol

• MDL： MFCD07371406
• Inchi： 1S/C4H2Br2N2O/c5-2-1-7-4(9)3(6)8-2/h1H,(H,7,9)
• InChI Key： NHVGHXUOFWEOSN-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(N=1)Br)=O

Computed Properties

• Exact Mass: 251.85300
• Monoisotopic Mass: 251.85339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 2.38
• Melting Point: 174-178 °C
• Boiling Point: 430.5°C at 760 mmHg
• Flash Point: 214.151℃
• PSA: 46.01000
• LogP: 1.70720

3,5-dibromopyrazin-2-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3,5-dibromopyrazin-2-ol

Professional Introduction to 3,5-dibromopyrazin-2-ol (CAS No: 21943-15-7)

3,5-dibromopyrazin-2-ol, with the chemical formula C₄HBr₂NO₂, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, which is renowned for its diverse biological activities and structural versatility. The presence of bromine substituents at the 3rd and 5th positions enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 21943-15-7 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a six-membered aromatic ring containing two nitrogen atoms, with bromine atoms attached at specific positions. This arrangement imparts unique electronic and steric properties, which are exploited in organic synthesis and drug development.

In recent years, 3,5-dibromopyrazin-2-ol has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in inflammation and cancer metabolism.

One notable area of research involves the use of 3,5-dibromopyrazin-2-ol in the development of antiviral agents. The pyrazine core is a common motif in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication mechanisms. By incorporating bromine atoms, researchers can fine-tune the electronic properties of the molecule, enhancing its binding affinity to viral targets. Recent publications have highlighted its incorporation into drug candidates targeting RNA-dependent RNA polymerases (RdRp) in viruses such as SARS-CoV-2.

Furthermore, 3,5-dibromopyrazin-2-ol has shown promise in the field of anticancer research. The brominated pyrazine scaffold serves as a versatile building block for designing small-molecule inhibitors that disrupt critical cancer-related signaling pathways. For example, derivatives of this compound have been investigated for their ability to inhibit kinases involved in tumor growth and metastasis. Preliminary clinical trials have indicated that certain analogs exhibit potent cytotoxic effects against various cancer cell lines while maintaining acceptable levels of selectivity.

The synthetic methodologies for preparing 3,5-dibromopyrazin-2-ol are also an area of active investigation. Traditional approaches often involve bromination reactions on pyrazine derivatives, but recent advancements have focused on greener and more efficient synthetic routes. Catalytic bromination techniques using transition metals have been explored to improve yield and reduce byproduct formation. These innovations align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

Another exciting application of 3,5-dibromopyrazin-2-ol lies in materials science. The unique electronic properties of brominated pyrazines make them attractive for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers have incorporated this compound into π-conjugated systems to enhance charge transport properties in electronic devices. Such applications highlight the interdisciplinary nature of modern chemical research, where pharmaceutical intermediates find utility beyond traditional biomedical contexts.

The pharmacokinetic profile of derivatives derived from 3,5-dibromopyrazin-2-ol is another critical aspect that has been thoroughly examined. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy. Computational modeling techniques have been employed to predict ADME properties based on molecular structure, allowing researchers to design more effective drug candidates early in the development process.

In conclusion,3,5-dibromopyrazin-2-ol (CAS No: 21943-15-7) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its role as a synthetic intermediate in pharmaceutical development underscores its importance in modern medicinal chemistry. As research continues to uncover new biological activities and innovative synthetic strategies,3,5-dibromopyrazin-2-ol is poised to remain a cornerstone molecule in both academic and industrial settings.